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Introduction

N-benzyl-3-hydroxy-N-methylbenzamide is a disubstituted aromatic amide. While specific
research on this exact molecule is not widely published, its structural motifs are present in a
variety of biologically active compounds. This guide provides a comprehensive overview of its
identifiers, predicted physicochemical properties, a proposed synthetic route, and potential
applications based on data from closely related analogues. It is important to note that a
dedicated CAS number for N-benzyl-3-hydroxy-N-methylbenzamide has not been found in
major chemical databases, indicating its novelty or limited characterization in the public
domain. This guide will, therefore, draw upon established knowledge of its structural
components to provide a robust technical profile.

Chemical Identifiers and Physicochemical
Properties
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Due to the absence of a dedicated entry in chemical databases, the following identifiers and
properties for N-benzyl-3-hydroxy-N-methylbenzamide are predicted or inferred from
structurally similar compounds.

Core ldentifiers

Identifier Value Source

N-benzyl-3-hydroxy-N- )
IUPAC Name ) Predicted
methylbenzamide

Molecular Formula Ci1sH1sNO2 Calculated

Molecular Weight 241.29 g/mol Calculated

) CN(CC1=CC=CcC=C1)C(=0)C ]
Canonical SMILES Predicted
2=CC(=CC=C2)0O

InChl Key Predicted to be unique

CAS Number Not Found

Physicochemical Properties (Predicted and Inferred)

The properties of N-benzyl-3-hydroxy-N-methylbenzamide are anticipated to be influenced
by the benzoyl group, the N-benzyl substituent, and the hydroxyl group on the benzoyl ring.
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Predicted Basis of
Property . o
Value/information Prediction/Inference
) ) ) General appearance of similar
Appearance White to off-white solid ) )
aromatic amides.[1]
_ N-Benzylbenzamide has a
Expected to be a solid at room ) )
) ) ) o melting point of 104-106 °C.
Melting Point temperature with a distinct -
] ] The additional hydroxyl and
melting point. i )
methyl groups will alter this.
N-Benzylbenzamide exhibits
Moderately soluble in organic this solubility profile.[1] The
- solvents (e.g., ethanol, hydroxyl group may slightly
Solubility ] ) ) N
dichloromethane), sparingly increase water solubility
soluble in water. compared to its non-
hydroxylated counterpart.
The amide bond can undergo
hydrolysis under acidic or
basic conditions. The hydroxyl
group can be a site for further ] o
o ] o General chemical reactivity of
Reactivity functionalization (e.g.,

etherification, esterification).
The aromatic rings can
undergo electrophilic

substitution.

amides and phenols.

Synthesis of N-benzyl-3-hydroxy-N-
methylbenzamide: A Proposed Experimental

Protocol

The synthesis of N,N-disubstituted benzamides can be achieved through several methods,

most commonly by the coupling of a carboxylic acid (or its activated derivative) with a

secondary amine. The following protocol outlines a robust and widely applicable method

utilizing an amide coupling reagent.
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Synthetic Pathway
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Caption: Proposed synthesis of N-benzyl-3-hydroxy-N-methylbenzamide.

Step-by-Step Methodology

This protocol is a general guideline and may require optimization based on laboratory
conditions and scale.

Materials:

» 3-Hydroxybenzoic acid
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» N-benzyl-N-methylamine

e 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) or N,N'-Dicyclohexylcarbodiimide
(DCC)

e 4-Dimethylaminopyridine (DMAP) or Triethylamine (EtsN)

e Anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF)

e 1 M Hydrochloric acid (HCI)

e Saturated sodium bicarbonate solution (NaHCO3s)

e Brine

e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0a4)
« Silica gel for column chromatography

e Solvents for chromatography (e.g., hexane, ethyl acetate)
Procedure:

o Reaction Setup: In a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen
or argon), dissolve 3-hydroxybenzoic acid (1.0 equivalent) and DMAP (0.1 equivalents) in
anhydrous DCM.

 Activation of Carboxylic Acid: Cool the solution to O °C in an ice bath. Add EDC (1.2
equivalents) portion-wise to the stirred solution. Allow the mixture to stir at O °C for 20-30
minutes.

e Amine Addition: To the activated carboxylic acid solution, add N-benzyl-N-methylamine (1.1
equivalents) dropwise.

» Reaction Progression: Allow the reaction mixture to warm to room temperature and stir for
12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

o Work-up:
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Dilute the reaction mixture with DCM.

[e]

(¢]

Wash the organic layer sequentially with 1 M HCI, saturated NaHCOs solution, and brine.

[¢]

Dry the organic layer over anhydrous MgSOa4 or NazSOa.

[¢]

Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the
crude product.

Purification: Purify the crude product by flash column chromatography on silica gel using an
appropriate solvent system (e.g., a gradient of ethyl acetate in hexane) to yield pure N-
benzyl-3-hydroxy-N-methylbenzamide.

Characterization: Confirm the structure and purity of the final product using techniques such
as 'H NMR, 13C NMR, IR spectroscopy, and mass spectrometry.

Potential Applications and Biological Relevance

While N-benzyl-3-hydroxy-N-methylbenzamide itself has not been extensively studied, the
broader class of N-benzylbenzamides has shown a wide range of biological activities. These
activities provide a strong rationale for the investigation of this specific compound.

Antimicrobial Agents: Benzamide derivatives are known to possess antibacterial and
antifungal properties.[2] The specific substitution pattern on the aromatic rings can
significantly influence the antimicrobial spectrum and potency.

Antitumor Agents: Several N-substituted benzamides have been investigated as potential
anticancer drugs.[3] For instance, some N-benzylbenzamide derivatives act as tubulin
polymerization inhibitors, a key mechanism in cancer therapy.[4]

Enzyme Inhibition: N-Benzylbenzamide derivatives have been identified as inhibitors of
various enzymes. For example, some have been shown to inhibit tyrosinase, an enzyme
involved in melanin production.[1]

Herbicidal Activity: Certain N-benzylbenzamide compounds have been patented for their use
as herbicides.[5]

© 2026 BenchChem. All rights reserved. 6/11 Tech Support


https://www.benchchem.com/product/b7808040/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-benzyl-3-hydroxy-n-methylbenzamide
https://www.benchchem.com/product/b7808040/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-benzyl-3-hydroxy-n-methylbenzamide
https://www.benchchem.com/product/b7808040/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-benzyl-3-hydroxy-n-methylbenzamide
https://nanobioletters.com/wp-content/uploads/2024/09/LIANBS141.033.pdf
https://www.researchgate.net/publication/332227421_Synthesis_of_N-Substituted_Benzamide_Derivatives_and_their_Evaluation_as_Antitumor_Agents
https://pdf.benchchem.com/101/N_Benzylbenzamide_Derivatives_as_Tubulin_Polymerization_Inhibitors_A_Comparative_Guide.pdf
https://cymitquimica.com/cas/1485-70-7/
https://patents.google.com/patent/CN112203515B/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7808040?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Dual Soluble Epoxide Hydrolase/Peroxisome Proliferator-Activated Receptor y Modulators:
N-benzylbenzamides have been explored as dual modulators for conditions like metabolic
syndrome.[6][7]

The combination of the N-benzyl, N-methyl, and 3-hydroxybenzoyl moieties in the target
molecule presents a unique chemical scaffold that warrants investigation for these and other
potential therapeutic applications.

Safety and Handling

No specific safety data is available for N-benzyl-3-hydroxy-N-methylbenzamide. Therefore, it
should be handled with the standard precautions for a novel chemical compound of unknown
toxicity. The safety profiles of its structural analogues can provide some guidance.

» 3-Hydroxy-N-methylbenzamide: Classified as harmful if swallowed and causing serious eye
damage.

o General Amides: Can react with strong reducing agents to form flammable gases.
Combustion can produce toxic nitrogen oxides (NOXx).[8]

Recommended Precautions:
¢ Work in a well-ventilated fume hood.

o Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and
a lab coat.

» Avoid inhalation of dust or vapors.
¢ Avoid contact with skin and eyes.

 In case of contact, wash the affected area thoroughly with water.

Conclusion

N-benzyl-3-hydroxy-N-methylbenzamide represents an intriguing, yet under-investigated,
chemical entity. While a dedicated CAS number and extensive experimental data are currently
unavailable, this guide provides a comprehensive technical overview based on established
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chemical principles and data from closely related compounds. The proposed synthetic protocol
offers a reliable starting point for its preparation, which would enable further investigation into
its physicochemical properties and biological activities. The diverse pharmacological profiles of
the N-benzylbenzamide class of compounds suggest that N-benzyl-3-hydroxy-N-
methylbenzamide could be a valuable candidate for future research in medicinal chemistry
and drug discovery.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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